Cas no 1805649-81-3 (Methyl 5-chloro-2-nitropyridine-4-acetate)

• Product Name: Methyl 5-chloro-2-nitropyridine-4-acetate
• CAS No: 1805649-81-3
• MF: C₈H₇ClN₂O₄
• MW: 230.605180978775
• CID: 4903169
• Update Time: 2025-07-20

Methyl 5-chloro-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-nitropyridine-4-acetate

• Inchi： 1S/C8H7ClN2O4/c1-15-8(12)3-5-2-7(11(13)14)10-4-6(5)9/h2,4H,3H2,1H3
• InChI Key： CFCUYFXXBQBUBF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 85

Additional information on Methyl 5-chloro-2-nitropyridine-4-acetate

Methyl 5-chloro-2-nitropyridine-4-acetate (CAS No. 1805649-81-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-chloro-2-nitropyridine-4-acetate (CAS No. 1805649-81-3) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, comprising a pyridine core substituted with a chloro group at the 5-position and a nitro group at the 2-position, coupled with an acetate moiety at the 4-position, make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's molecular structure imparts distinct reactivity patterns, making it particularly useful in the development of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. In recent years, the demand for this compound has surged due to its role in synthesizing drugs targeting a wide range of diseases, including oncology, infectious diseases, and central nervous system disorders.

Recent advancements in synthetic methodologies have further highlighted the importance of methyl 5-chloro-2-nitropyridine-4-acetate. Researchers have employed innovative catalytic systems and green chemistry principles to optimize its production, reducing environmental impact while improving yield and purity. These developments align with the growing emphasis on sustainable pharmaceutical manufacturing processes.

In the field of drug discovery, methyl 5-chloro-2-nitropyridine-4-acetate has been utilized as a building block for constructing complex molecular architectures. Its pyridine scaffold is a common motif in many pharmacophores, contributing to binding affinity and selectivity towards biological targets. For instance, studies have demonstrated its utility in generating novel kinase inhibitors, which are critical in cancer therapy. The nitro group can be further functionalized into amine or azide derivatives, expanding its synthetic potential.

The acetate group at the 4-position of the pyridine ring adds another layer of reactivity. It can be easily hydrolyzed to form carboxylic acids or esterified to introduce additional functional groups. This flexibility has been leveraged in designing prodrugs and conjugates that enhance drug delivery and bioavailability.

One notable application of methyl 5-chloro-2-nitropyridine-4-acetate is in the synthesis of antiviral agents. The structural motifs present in this compound have shown promise in interfering with viral replication mechanisms. Specifically, derivatives derived from it have been investigated for their ability to inhibit enzymes essential for viral polymerization and assembly. This research underscores the compound's potential as a lead compound or intermediate in antiviral drug development.

The compound's role extends beyond small-molecule drug synthesis. It has also found utility in materials science, particularly in the development of organic electronic materials. The electron-deficient nature of the nitro and chloro substituents makes it a candidate for use in conductive polymers and light-emitting diodes (LEDs). Researchers are exploring its incorporation into novel materials that could revolutionize display technologies and energy storage solutions.

In conclusion, methyl 5-chloro-2-nitropyridine-4-acetate (CAS No. 1805649-81-3) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic pathways, making it indispensable in modern chemical synthesis. As research continues to uncover new applications and refine production methods, this compound is poised to remain a cornerstone in scientific innovation.